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Compound of Interest
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Cat. No.: B1595644 Get Quote

Technical Support Center: Solvent Red 195
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the stability of Solvent Red 195 in various solvent environments. The

information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of Solvent Red 195?

A1: Solvent Red 195 is a bluish-red azo dye known for its excellent stability.[1] It exhibits high

heat stability, good lightfastness, and weather fastness.[1][2] It is generally stable across a wide

pH range and is insoluble in water but soluble in a variety of organic solvents.[3] Proper

storage in a cool, dry place away from direct sunlight is recommended to maintain its quality.[3]

[4]

Q2: My Solvent Red 195 solution appears to be degrading. What are the common causes?

A2: Degradation or fading of Solvent Red 195 in solution is most commonly caused by

exposure to environmental factors. The primary factor is photodegradation from exposure to

light, particularly UV irradiation.[5] Although it has high thermal stability, prolonged exposure to

excessive temperatures can also contribute to degradation.[1][5] The choice of solvent can also

influence stability; while the dye is soluble in many organic solvents, its stability in a specific

solvent over time may vary.
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Q3: In which organic solvents does Solvent Red 195 have the best solubility?

A3: Solvent Red 195 shows the highest solubility in Dichloromethane among common

laboratory solvents. Its solubility is comparatively lower in alcohols, ketones, and esters.[6][7][8]

For detailed solubility data, please refer to the data table in the "Quantitative Data Summary"

section.

Q4: How should I store Solvent Red 195 to ensure its long-term stability?

A4: To ensure long-term stability, Solvent Red 195 should be stored in a cool, dry place.[3] The

container should be tightly sealed to protect it from moisture and kept away from direct sunlight

and other heat sources.[3] Under these conditions, the dye has a storage stability of up to 60

months.[1]

Q5: Is Solvent Red 195 stable at high temperatures?

A5: Yes, a key feature of Solvent Red 195 is its excellent thermal stability. It is heat resistant

up to 300°C, particularly when used in plastics like polystyrene (PS).[6][9][10] This makes it

suitable for high-temperature processing applications such as coloring engineering plastics.[1]

[11]

Troubleshooting Guide
Issue: Poor dissolution of Solvent Red 195 in the chosen solvent.

Possible Cause 1: Incorrect Solvent. The dye has varying solubility in different organic

solvents. It is highly soluble in dichloromethane but has low solubility in ethyl alcohol.[6][8]

Solution: Refer to the solubility data table below. Consider using a solvent in which the dye

has higher solubility, such as methylbenzene or dichloromethane.

Possible Cause 2: Insufficient Mixing/Agitation. The dye powder may not be fully dispersed in

the solvent.

Solution: Use appropriate mixing techniques such as sonication or vortexing to ensure the

dye is fully dispersed and dissolved.

Possible Cause 3: Low Temperature. Solubility can be temperature-dependent.
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Solution: Gently warming the solvent (if appropriate for your experiment and the solvent's

properties) may aid dissolution.

Issue: Color of the dye solution is fading over time.

Possible Cause 1: Photodegradation. Exposure to ambient or experimental light sources

(especially UV) is a primary cause of dye degradation.[5][12]

Solution: Prepare solutions fresh whenever possible. Store stock solutions in amber vials

or protect them from light by wrapping containers in aluminum foil. Minimize exposure to

light during experiments.

Possible Cause 2: Thermal Degradation. Although highly heat-stable, extreme temperatures

during processing or storage can cause degradation.[5]

Solution: Ensure that the experimental conditions do not exceed the dye's recommended

heat resistance of 300°C.[9] Store the dye and its solutions away from heat sources.

Possible Cause 3: Chemical Incompatibility. The solvent or other components in the mixture

may be reacting with the dye.

Solution: Review the chemical compatibility of Solvent Red 195 with all components in

your solution. If a reaction is suspected, consider using a more inert solvent.

Quantitative Data Summary
The following tables summarize the solubility and stability properties of Solvent Red 195.

Table 1: Solubility of Solvent Red 195 in Organic Solvents at 20°C
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Solvent Solubility (g/L)

Dichloromethane 37.1[6][7][8]

Methylbenzene (Toluene) 2.7[6][7][8]

Acetone 1.4[6][7][8]

Butyl Acetate 1.3[6][7][8]

Ethyl Alcohol 0.8[6][8]

Table 2: Fastness and Resistance Properties of Solvent Red 195

Property Rating/Value Conditions/Notes

Heat Resistance 300°C In Polystyrene (PS).[9][10][13]

Light Fastness 8

In Polystyrene (PS), on a scale

of 1-8, where 8 is excellent.[6]

[9]

Acid Resistance 5

In 5% Hydrochloric Acid

solution, on a scale of 1-5,

where 5 is excellent.[7][9]

Alkali Resistance 5

In 5% Caustic Soda solution,

on a scale of 1-5, where 5 is

excellent.[7][9]

Migration Resistance 5

In various plastics (PS, ABS,

PMMA), on a scale of 1-5,

where 5 is excellent.[7][13]

Experimental Protocols
Protocol: Evaluating the Photostability of Solvent Red 195 in Solution

This protocol outlines a method to assess the degradation of Solvent Red 195 when exposed

to a controlled light source.
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Preparation of Stock Solution:

Accurately weigh a known amount of Solvent Red 195 powder.

Dissolve the powder in a suitable solvent (e.g., Dichloromethane) in a volumetric flask to

create a stock solution of a specific concentration (e.g., 100 mg/L).

Ensure the solution is protected from light using an amber flask or aluminum foil.

Preparation of Test Samples:

Dilute the stock solution to a working concentration that gives an absorbance reading

between 1.0 and 1.5 at its maximum wavelength (λmax).

Transfer the diluted solution into multiple quartz cuvettes.

Initial Measurement (Time = 0):

Use a UV-Vis spectrophotometer to measure the full absorbance spectrum of a control

cuvette (kept in the dark) to determine the λmax.

Record the absorbance value at λmax for all test cuvettes.

Light Exposure:

Place the test cuvettes in a photostability chamber or at a fixed distance from a controlled

light source (e.g., a UV-A lamp).

Keep one cuvette completely wrapped in aluminum foil as a dark control to monitor for any

changes not related to light exposure.

Data Collection:

At predetermined time intervals (e.g., 0, 15, 30, 60, 120 minutes), remove a cuvette from

the light exposure and measure its absorbance at λmax.

Also, measure the absorbance of the dark control at each time point.
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Data Analysis:

Calculate the percentage of dye degradation at each time point using the formula:

Degradation (%) = [(A₀ - Aₜ) / A₀] * 100 where A₀ is the initial absorbance and Aₜ is the

absorbance at time t.

Plot the percentage of degradation against time to visualize the photostability of Solvent
Red 195 in the chosen solvent.

Visualizations
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Caption: A workflow for troubleshooting common stability issues with Solvent Red 195.
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Caption: Experimental workflow for evaluating the photostability of Solvent Red 195.
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Caption: Key factors influencing the stability of Solvent Red 195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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